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Compound of Interest

Compound Name: C15H13FN4O3

Cat. No.: B15172794 Get Quote

Proper disposal of the fluoroquinolone antibiotic Balofloxacin (C15H13FN4O3) is critical for

laboratory safety, environmental protection, and regulatory compliance. As a physiologically

active substance with potential health hazards, it must be managed as a hazardous

pharmaceutical waste.[1][2] Improper disposal, such as flushing or discarding in regular trash,

can lead to environmental contamination and the promotion of antimicrobial resistance.[2][3]

Researchers and laboratory personnel must adhere to institutional protocols and federal and

state regulations, primarily those established by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[4][5][6]

Safety and Handling Precautions
Before handling Balofloxacin, it is essential to consult the Safety Data Sheet (SDS).[7] Always

use personal protective equipment (PPE), including gloves, eye protection, and a lab coat.[7]

Handle the compound in a well-ventilated area or under a chemical fume hood to avoid

inhalation.[1]

Identified Hazards:

May be harmful if swallowed or inhaled.[1][7]

Causes skin and serious eye irritation.[1]

May cause respiratory tract irritation.[1]

Suspected of damaging fertility or the unborn child.[7]
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Quantitative and Physical Properties
The following table summarizes the key physical and chemical properties of Balofloxacin.

Property Value Source

CAS Number 127294-70-6 [1]

Appearance White powder [8]

Melting Point 181-187 °C [8]

Solubility DMSO (10mg/ml) [8]

Stability
Stable for at least 2 years

when stored at +4°C
[8]

Step-by-Step Disposal Protocol
This protocol outlines the required steps for the compliant disposal of Balofloxacin waste

generated in a laboratory setting.

Step 1: Waste Identification and Segregation

Characterize all Balofloxacin waste—including pure compound, contaminated labware (e.g.,

vials, pipette tips), and contaminated PPE—as hazardous pharmaceutical waste.

Do not mix this waste with non-hazardous or regular trash.[6] Segregate it at the point of

generation.

Step 2: Containerization

Place all Balofloxacin waste into a designated, leak-proof hazardous waste container.[9]

The container must be closable and compatible with the chemical. It should be clearly

labeled for pharmaceutical waste.

Step 3: Labeling

Label the container with the words "Hazardous Waste."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/25504m.pdf
https://www.chemodex.com/products/balofloxacin/
https://www.chemodex.com/products/balofloxacin/
https://www.chemodex.com/products/balofloxacin/
https://www.chemodex.com/products/balofloxacin/
https://easyrxcycle.com/blog/what-is-pharmaceutical-waste-management-a-complete-guide-for-the-southeast
https://www.securewaste.net/a-complete-guide-to-pharmaceutical-waste-disposal-and-containers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15172794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly identify the contents, including the name "Balofloxacin."

Note the accumulation start date (the date the first piece of waste is placed in the container).

Step 4: Storage

Store the sealed waste container in a secure, designated satellite accumulation area or a

central hazardous waste storage area.

Ensure the storage area is away from drains and general laboratory traffic.

Step 5: Final Disposal

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) department or a licensed hazardous waste contractor.

The required method for disposal is incineration at a permitted treatment facility to ensure

complete destruction.[4][5][9]

Maintain meticulous records of all disposed pharmaceutical waste to ensure regulatory

compliance.[9]

Prohibited Disposal Methods:

DO NOT flush Balofloxacin down the drain or toilet. This is prohibited for healthcare and

research facilities and contributes to water pollution.[3][4]

DO NOT dispose of Balofloxacin in the regular or biohazardous waste trash.[9]

Diagrams and Workflows
The following diagrams illustrate the proper disposal workflow for Balofloxacin and its

mechanism of action.
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Step 1: Generation & Segregation

Step 2 & 3: Collection & Labeling

Step 4: Storage

Step 5: Final Disposal

Prohibited Actions

Balofloxacin Waste Generated
(Pure chemical, contaminated labware, PPE)

Segregate as
Hazardous Pharmaceutical Waste NO Drain Disposal NO Regular Trash

Place in Designated,
Leak-Proof Container

Label Container:
'Hazardous Waste - Balofloxacin'

Store in Secure
Satellite Accumulation Area

Arrange Pickup via EHS
or Licensed Contractor

Transport to Permitted
Treatment Facility

Incineration

Required Method

Maintain Disposal Records
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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